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For Researchers, Scientists, and Drug Development Professionals

Introduction
DOWEX MONOSPHERE C-400 H(+)-FORM STRO is a high-performance, uniform particle

size strong acid cation exchange resin. It is characterized by its robust styrene-divinylbenzene

(DVB) matrix and sulfonic acid functional groups. This resin is specifically engineered for

demanding applications, primarily in industrial and household water softening, and is suitable

for use in deep bed configurations.[1] Its monodisperse nature, meaning the beads are of a

nearly identical size, contributes to superior kinetic performance and operational efficiency

compared to conventional polydisperse resins.

This technical guide provides an in-depth overview of DOWEX MONOSPHERE C-400 H(+)-

FORM STRO, including its core properties, operational protocols, and relevant performance

data, to support its application in research, development, and industrial processes.

Core Properties and Specifications
The performance of an ion exchange resin is defined by its physical and chemical

characteristics. The following tables summarize the key quantitative data for DOWEX

MONOSPHERE C-400 H(+)-FORM STRO. Where specific data for the C-400 H(+) STRO

variant is not publicly available, typical values for similar DOWEX strong acid cation resins are

provided as a reference.
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Physical Properties
Property Value Unit Notes

Physical Form
Translucent Spherical

Beads
- -

Matrix

Styrene-

Divinylbenzene

Copolymer

-

Provides excellent

physical and chemical

stability.

Mean Particle Size Data Not Available µm

Uniform particle size

enhances kinetic

performance.

Uniformity Coefficient ≤ 1.1 -

Indicates a narrow

particle size

distribution.

Whole Uncracked

Beads
≥ 95 %

Ensures mechanical

strength and

durability.

Shipping Weight Data Not Available g/L (lbs/ft³) -

Particle Density Data Not Available g/mL -

Chemical Properties
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Property Value Unit Notes

Functional Group Sulfonic Acid -

Strong acid

functionality for

effective cation

exchange.

Ionic Form (as

shipped)
H+ -

In the hydrogen form,

ready for cation

exchange.

Total Exchange

Capacity
≥ 1.95 eq/L

As per DuPont™

TapTec™ household

water-softening resin

specifications.[2]

Water Retention

Capacity
Data Not Available % -

Total Swelling (Na+ →

H+)
~7-8 %

Typical value for

similar DOWEX

resins.

Recommended Operating Conditions
Parameter Recommended Value Unit

Maximum Operating

Temperature
Data Not Available °C (°F)

pH Range 0 - 14 -

Minimum Bed Depth > 700 mm

Service Flow Rate Data Not Available m/h (gpm/ft²)

Regeneration Flow Rate Data Not Available m/h (gpm/ft²)

Experimental Protocols
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The following sections detail generalized experimental protocols for the use of DOWEX

MONOSPHERE C-400 H(+)-FORM STRO in its primary application of water softening. These

protocols are based on standard industry practices for strong acid cation exchange resins.

Water Softening (Service Cycle)
The primary function of DOWEX MONOSPHERE C-400 H(+)-FORM STRO in water softening

is the removal of hardness ions (primarily Ca²⁺ and Mg²⁺) from water.

Methodology:

Column Preparation: The resin is packed into a suitable ion exchange column to the

recommended bed depth (> 700 mm). The bed is then backwashed with water to remove

any fine particles and to classify the resin beads.

Service Flow: Hard water is passed through the resin bed at the specified service flow rate.

Ion Exchange: As the water flows through the resin, the sulfonic acid functional groups (-

SO₃H) release H⁺ ions and capture the divalent cations (Ca²⁺, Mg²⁺) from the water.

Monitoring: The effluent water is monitored for hardness breakthrough. Breakthrough occurs

when the resin's capacity is exhausted, and the hardness of the treated water begins to rise.

Cycle Termination: The service cycle is terminated when the effluent hardness reaches a

predetermined limit.

Water Softening Protocol

Column Preparation
(Backwashing)
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Figure 1: Water Softening Experimental Workflow.
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Regeneration Cycle
Once the resin is exhausted, it needs to be regenerated to restore its ion exchange capacity.

For the H(+) form, this is typically done using a strong acid.

Methodology:

Backwash: The resin bed is backwashed with water to remove any particulate matter

accumulated during the service cycle and to reclassify the resin beads.

Regenerant Introduction: A solution of a strong acid (e.g., hydrochloric acid or sulfuric acid) is

passed through the resin bed. The H⁺ ions from the acid displace the captured Ca²⁺ and

Mg²⁺ ions from the resin's functional groups.

Slow Rinse (Displacement): A slow rinse with water is performed to push the remaining

regenerant solution through the bed, ensuring complete contact with the resin.

Fast Rinse: A fast rinse with water is then used to flush out the displaced hardness ions and

any excess regenerant from the resin bed.

Return to Service: The regenerated resin is now ready for the next service cycle.

Resin Regeneration Protocol

Backwash Regenerant Introduction
(Strong Acid)

Slow Rinse
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Figure 2: Resin Regeneration Experimental Workflow.

Signaling Pathways and Logical Relationships
In the context of ion exchange resins, "signaling pathways" are not applicable in the biological

sense. However, the logical relationship of the ion exchange process can be visualized.
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Ion Exchange Logical Relationship

Resin-SO₃⁻H⁺
Ca²⁺ / Mg²⁺
(in Water) Resin-(SO₃⁻)₂Ca²⁺/Mg²⁺ H⁺

(Released to Water)
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Figure 3: Ion Exchange Mechanism.

Conclusion
DOWEX MONOSPHERE C-400 H(+)-FORM STRO is a specialized strong acid cation

exchange resin with uniform particle size, designed for high-efficiency water softening and

other purification applications. Its robust physical and chemical properties make it a reliable

choice for industrial and research settings. The provided protocols offer a foundational

understanding of its application, which can be optimized based on specific process

requirements. For detailed design and operation, it is always recommended to consult the

manufacturer's specific guidelines and technical support.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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